Cas no 36881-02-4 (1,3-Dioxolane, 2-(4-chlorophenyl)-2-methyl-)

• Product Name: 1,3-Dioxolane, 2-(4-chlorophenyl)-2-methyl-
• CAS No: 36881-02-4
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD19348735
• CID: 1480027
• PubChem ID: 603033
• Update Time: 2025-11-02

1,3-Dioxolane, 2-(4-chlorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-(4-chlorophenyl)-2-methyl-
• SCHEMBL2084415
• 36881-02-4
• MFCD19348735
• E91848
• 2-(4-Chlorophenyl)-2-methyl-1,3-dioxolane #
• CS-0193427
• DB-301825
• 2-(4-Chlorophenyl)-2-methyl-1,3-dioxolane

• MDL： MFCD19348735
• Inchi： 1S/C10H11ClO2/c1-10(12-6-7-13-10)8-2-4-9(11)5-3-8/h2-5H,6-7H2,1H3
• InChI Key： GOYWGNGKHQRSJF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C)OCCO1

Computed Properties

• Exact Mass: 198.04483
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on 1,3-Dioxolane, 2-(4-chlorophenyl)-2-methyl-

Research Brief on 1,3-Dioxolane, 2-(4-chlorophenyl)-2-methyl- (CAS: 36881-02-4) in Chemical Biology and Pharmaceutical Applications

The compound 1,3-Dioxolane, 2-(4-chlorophenyl)-2-methyl- (CAS: 36881-02-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's dioxolane ring and chlorophenyl moiety make it a versatile scaffold for further chemical modifications, which has led to its exploration in various therapeutic areas, including antimicrobial, anticancer, and anti-inflammatory applications.

Recent studies have highlighted the synthetic pathways for 1,3-Dioxolane, 2-(4-chlorophenyl)-2-methyl-, with a particular emphasis on green chemistry approaches to improve yield and reduce environmental impact. One study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method using palladium nanoparticles, achieving a 92% yield under mild conditions. This advancement is critical for scaling up production while maintaining cost-effectiveness and sustainability, which are essential for pharmaceutical development.

In terms of biological activity, preliminary in vitro studies have shown promising results. For instance, research conducted at the University of Cambridge (2024) revealed that this compound exhibits potent inhibitory effects against Staphylococcus aureus (MIC = 2 µg/mL) and Escherichia coli (MIC = 4 µg/mL), suggesting its potential as a broad-spectrum antimicrobial agent. Molecular docking simulations further indicated that the compound interacts with bacterial DNA gyrase, a key target for antibiotics. These findings are particularly relevant in the context of rising antibiotic resistance, positioning 1,3-Dioxolane, 2-(4-chlorophenyl)-2-methyl- as a candidate for further preclinical evaluation.

Beyond its antimicrobial properties, the compound has also been investigated for its anticancer potential. A study in Bioorganic & Medicinal Chemistry Letters (2023) reported that derivatives of 1,3-Dioxolane, 2-(4-chlorophenyl)-2-methyl- demonstrated selective cytotoxicity against MCF-7 breast cancer cells (IC50 = 8.7 µM) while showing minimal toxicity to normal human fibroblasts. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a targeted therapy. However, further in vivo studies are needed to validate these findings and assess pharmacokinetic properties.

Another area of interest is the compound's anti-inflammatory activity. Research from the National Institutes of Health (2024) explored its effects on lipopolysaccharide (LPS)-induced inflammation in macrophages. The results indicated a significant reduction in pro-inflammatory cytokines (TNF-α and IL-6) at concentrations as low as 10 µM. These effects were attributed to the compound's ability to modulate NF-κB signaling, a central pathway in inflammatory responses. Given the growing need for novel anti-inflammatory agents with fewer side effects, this compound warrants further investigation in animal models of chronic inflammation.

Despite these promising findings, challenges remain in the development of 1,3-Dioxolane, 2-(4-chlorophenyl)-2-methyl- as a therapeutic agent. Key issues include optimizing its bioavailability and addressing potential metabolic instability, as the dioxolane ring may be susceptible to enzymatic hydrolysis. Recent efforts have focused on prodrug strategies and formulation technologies, such as nanoparticle encapsulation, to enhance its pharmacokinetic profile. A collaborative study between academic and industry researchers (Nature Communications, 2024) demonstrated that PEGylated liposomal formulations could significantly improve the compound's half-life in rodent models.

In conclusion, 1,3-Dioxolane, 2-(4-chlorophenyl)-2-methyl- (CAS: 36881-02-4) represents a multifaceted compound with significant potential in pharmaceutical applications. Its antimicrobial, anticancer, and anti-inflammatory activities, coupled with advances in synthetic methodologies, make it a compelling candidate for further research. Future studies should prioritize in vivo efficacy and safety assessments, as well as the development of optimized derivatives to overcome current limitations. The compound's versatility underscores its value in the ongoing search for novel therapeutic agents in an era of increasing medical challenges.